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Compound of Interest

4-Cyano-N-methoxy-N-
Compound Name:
methylbenzamide

Cat. No.: B040521

An In-depth Technical Guide to 4-Cyano-N-methoxy-N-methylbenzamide

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Cyano-N-methoxy-N-methylbenzamide, a key intermediate in organic
synthesis. The information is tailored for researchers, scientists, and professionals in the field
of drug development and medicinal chemistry.

Core Physical and Chemical Properties

4-Cyano-N-methoxy-N-methylbenzamide, also known as a Weinreb amide, is a versatile
reagent in organic chemistry, valued for its role in the synthesis of ketones from organometallic
reagents. Its physical form is a solid, and it should be stored in a dry environment at room
temperature.[1]

Data Presentation: Physical Properties
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Property Value Source
CAS Number 116332-64-0 [1]
Molecular Formula C10H10N202 [1]
Molecular Weight 190.20 g/mol [11[2]
Physical Form Solid [1]
Purity >95% [1]

Storage Temperature

Room Temperature, sealed in

dry conditions

[1]
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Experimental Protocols

While specific experimental data for the melting and boiling points of 4-Cyano-N-methoxy-N-

methylbenzamide are not readily available in the provided search results, the synthesis of

analogous Weinreb amides is well-documented. The following is a representative protocol for

the synthesis of a similar compound, 4-Fluoro-N-methoxy-N-methylbenzamide, which can be

adapted for the synthesis of the title compound by starting with 4-cyanobenzoyl chloride.

General Synthesis of a 4-Substituted-N-methoxy-N-
methylbenzamide[3]

This procedure describes the reaction of a 4-substituted benzoyl chloride with N,O-

dimethylhydroxylamine hydrochloride.

Materials:
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» 4-Cyanobenzoyl chloride

¢ N,O-dimethylhydroxylamine hydrochloride

e Pyridine

e Chloroform

o Water

e Anhydrous sodium sulfate

Procedure:

Dissolve 4-cyanobenzoyl chloride and N,O-dimethylhydroxylamine hydrochloride in
chloroform and stir the solution at room temperature.

e Cool the reaction mixture to 0 °C in an ice bath.
e Slowly add pyridine to the cooled solution.

» Allow the reaction mixture to gradually warm to room temperature and continue stirring for
approximately 1 hour.

e The organic layer is then washed with water, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure to yield the crude product.

e The crude product can be further purified by vacuum distillation or column chromatography.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the synthesis of 4-Cyano-N-
methoxy-N-methylbenzamide.
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Synthetic Workflow for 4-Cyano-N-methoxy-N-methylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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